Cas no 933722-31-7 (4-(3-methoxyphenyl)-1H-imidazol-2-amine)

• Product Name: 4-(3-methoxyphenyl)-1H-imidazol-2-amine
• CAS No: 933722-31-7
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• MDL: MFCD11901331
• CID: 999657
• PubChem ID: 17914985
• Update Time: 2025-06-15

4-(3-methoxyphenyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-Methoxyphenyl)-1H-imidazol-2-amine
• 5-(3-methoxyphenyl)-1H-imidazol-2-amine(SALTDATA: FREE)
• DTXSID70591591
• 933722-31-7
• BS-36452
• MFCD11901331
• SCHEMBL16324218
• AKOS006283248
• STJWZSDDFZMYNC-UHFFFAOYSA-N
• 4-(3-methoxyphenyl)-1H-imidazol-2-amine
• F1907-0648
• EN300-265697
• AKOS013153974
• SCHEMBL17843990
• DB-349614

• MDL： MFCD11901331
• Inchi： 1S/C10H11N3O/c1-14-8-4-2-3-7(5-8)9-6-12-10(11)13-9/h2-6H,1H3,(H3,11,12,13)
• InChI Key： STJWZSDDFZMYNC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1=CN=C(N)N1

Computed Properties

• Exact Mass: 189.09000
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.9Ų

Experimental Properties

• PSA: 63.93000
• LogP: 2.24870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-(3-methoxyphenyl)-1H-imidazol-2-amine

Professional Introduction to Compound with CAS No. 933722-31-7 and Product Name: 4-(3-methoxyphenyl)-1H-imidazol-2-amine

The compound with the CAS number 933722-31-7 and the product name 4-(3-methoxyphenyl)-1H-imidazol-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug discovery and development. The imidazole core, a heterocyclic aromatic compound, is well-known for its versatility in medicinal chemistry, while the methoxyphenyl substituent introduces additional chemical reactivity and biological activity. This combination makes 4-(3-methoxyphenyl)-1H-imidazol-2-amine a promising candidate for further exploration in various therapeutic areas.

Recent studies have highlighted the importance of imidazole derivatives in the development of novel therapeutic agents. The structural motif of imidazole is frequently found in bioactive molecules, including antiviral, antibacterial, and anticancer drugs. The presence of the methoxy group in 4-(3-methoxyphenyl)-1H-imidazol-2-amine enhances its pharmacological profile by influencing both its solubility and binding affinity to biological targets. This compound has been extensively studied for its potential role in modulating enzyme activity and receptor interactions, which are critical for many diseases.

In particular, the 4-(3-methoxyphenyl)-1H-imidazol-2-amine structure has shown promise in preclinical studies as a scaffold for developing small-molecule inhibitors. Researchers have been particularly interested in its ability to interact with specific proteins involved in signal transduction pathways. These pathways are often dysregulated in diseases such as cancer and inflammatory disorders, making them attractive targets for therapeutic intervention. The compound's ability to selectively inhibit certain enzymes has led to its investigation as a potential treatment for conditions where overactive enzyme activity contributes to pathology.

One of the most compelling aspects of 4-(3-methoxyphenyl)-1H-imidazol-2-amine is its synthetic accessibility. The presence of the methoxyphenyl group allows for facile functionalization, enabling chemists to modify the molecule further to optimize its pharmacological properties. This flexibility has been exploited in several synthetic strategies aimed at creating derivatives with enhanced potency and selectivity. For instance, modifications to the imidazole ring or the phenyl substituent have yielded compounds with improved bioavailability and reduced toxicity.

The pharmacokinetic properties of 4-(3-methoxyphenyl)-1H-imidazol-2-amine have also been a focus of research. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics when tested in vitro and in vivo. These findings are crucial for understanding how the drug behaves within the body and for predicting its clinical efficacy. The compound's ability to cross the blood-brain barrier has been particularly noteworthy, suggesting potential applications in central nervous system disorders.

Furthermore, the biological activity of 4-(3-methoxyphenyl)-1H-imidazol-2-amine has been explored across multiple disease models. In vitro assays have shown that it can inhibit the activity of certain kinases and other enzymes implicated in cancer progression. Preclinical studies have also indicated that it may have anti-inflammatory effects by modulating cytokine production and immune cell function. These findings support its potential as a therapeutic agent for both oncological and inflammatory conditions.

The development of 4-(3-methoxyphenyl)-1H-imidazol-2-amine aligns with current trends in drug discovery towards more targeted and personalized therapies. By leveraging computational modeling and high-throughput screening techniques, researchers have been able to identify novel analogs with improved pharmacological profiles. These efforts have not only advanced our understanding of the compound's mechanism of action but also paved the way for its translation into clinical applications.

Future directions for research on 4-(3-methoxyphenyl)-1H-imidazol-2-amine include exploring its potential synergies with other therapeutic agents. Combination therapy is increasingly recognized as an effective strategy for treating complex diseases such as cancer by targeting multiple pathways simultaneously. The compound's ability to interact with various biological targets makes it an attractive candidate for combination regimens aimed at enhancing treatment outcomes.

In conclusion, 4-(3-methoxyphenyl)-1H-imidazol-2-amine, represented by CAS No. 933722-31-7, represents a significant advancement in pharmaceutical chemistry with promising applications across multiple therapeutic areas. Its unique structural features, favorable pharmacokinetic properties, and demonstrated biological activity make it a compelling candidate for further investigation. As research continues to uncover new insights into its mechanisms of action and potential clinical applications, this compound is poised to play an important role in the development of next-generation therapeutics.